2-(3-Piperidinyl)ethyl 2-chloroacetate hydrochloride
Overview
Description
Synthesis Analysis
Piperidine derivatives, such as 2-(3-Piperidinyl)ethyl 2-chloroacetate hydrochloride, play a significant role in the pharmaceutical industry . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular formula of this compound is C9H17Cl2NO2 . Its average mass is 242.143 Da, and its monoisotopic mass is 241.063629 Da .Scientific Research Applications
Synthesis and Antimicrobial Activities : A related compound, (2Z)-4,6-Diphenyl-N-((2-(piperidin-1-yl)ethyl]-2H-1,3-thiazin-2-imino hydrochloride, was synthesized and exhibited moderate antimicrobial activities against various microorganisms such as E. coli, B. subtilis, and methicillin-susceptible and resistant S. aureus (Ovonramwen, Owolabi, & Oviawe, 2019).
Synthesis by Hydrogenation : Another study focused on the hydrogenation process for synthesizing compounds like 2- and 3-piperidine-acetic acid and 3-piperidine-propionic acid hydrochlorides, which are related to 2-(3-Piperidinyl)ethyl 2-chloroacetate hydrochloride. This process involved the use of rhodium on alumina in HCl solution (Tsui & Wood, 1979).
Synthesis and Cytotoxicity : A study on the synthesis of 4-(beta-arylvinyl)-3-(beta-arylvinylketo)-1-ethyl-4-piperidinol hydrochlorides and related compounds revealed significant cytotoxicity toward murine and human tumor cells, indicating potential applications in cancer research (Dimmock et al., 1998).
Anticancer Agents Synthesis : A study synthesized piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as potential anticancer agents. Some synthesized compounds showed promising results relative to doxorubicin, a known anticancer drug (Rehman et al., 2018).
Antibacterial Activity of Thiophenes : Research on the synthesis of thiophenes, which included the reaction of piperidine with other compounds, demonstrated notable antibacterial activities, suggesting potential applications in combating bacterial infections (Al-Adiwish et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
2-piperidin-3-ylethyl 2-chloroacetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNO2.ClH/c10-6-9(12)13-5-3-8-2-1-4-11-7-8;/h8,11H,1-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYWIOHGBSJTOAE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CCOC(=O)CCl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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